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Compound of Interest

2-chloro-N-(2,6-dibromo-4-
Compound Name:
methylphenyl)acetamide

CAS No.: 96686-53-2

Cat. No.: B1621212

Get Quote

\ J

CAS Registry Number: 96686-53-2[1][2]
Executive Summary

2-Chloro-N-(2,6-dibromo-4-methylphenyl)acetamide (CAS 96686-53-2) is a halogenated
acetanilide derivative characterized by significant steric hindrance around the amide bond.[1]
Structurally, it consists of a 4-methylaniline core substituted with bromine atoms at the 2 and 6
positions, acylated with a chloroacetyl group.

This compound serves as a critical electrophilic intermediate in organic synthesis. The

-chloro moiety is highly reactive toward nucleophiles (amines, thiols, alkoxides), making this
molecule a "scaffold" for constructing complex, sterically congested pharmacological agents,
including analogs of lidocaine and other anti-arrhythmic or anesthetic drugs where metabolic
stability is required.

Chemical Identity & Physicochemical Properties[2]
[3][4][5][6]
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The steric bulk provided by the bromine atoms at the ortho positions (2,6) protects the amide
bond from enzymatic hydrolysis, a feature often exploited in medicinal chemistry to extend the
half-life of bioactive molecules.

Table 1: Physicochemical Specifications

Property Specification

CAS Number 96686-53-2
2-Chloro-N-(2,6-dibromo-4-

IUPAC Name

methylphenyl)acetamide

Molecular Formula

Molecular Weight 341.43 g/mol

Appearance White to off-white crystalline solid

180-185 °C (Typical for analogous

Melting Point ) -
dibromoacetanilides)
- Soluble in DCM, DMSO, DMF, Chloroform;
Solubility )
Insoluble in Water
Potent alkylating agent (
Reactivity

-chloro group); Amide stable to mild acid/base

Synthesis & Production Protocol

The synthesis of CAS 96686-53-2 requires overcoming the steric hindrance of the 2,6-dibromo-
4-methylaniline precursor. Standard Schotten-Baumann conditions (aqueous base) often fail or
result in low yields due to the poor nucleophilicity of the hindered amine.

Recommended Approach: Anhydrous acylation using Chloroacetyl Chloride in the presence of
a non-nucleophilic base or under reflux in glacial acetic acid with sodium acetate.

Reaction Pathway[3][4][5]
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Figure 1: Synthetic pathway for the acylation of hindered aniline precursors.

Detailed Experimental Protocol

Obijective: Synthesize 10.0 g of 2-Chloro-N-(2,6-dibromo-4-methylphenyl)acetamide.

Reagents:

Precursor: 2,6-Dibromo-4-methylaniline (CAS 6968-24-7): 8.0 g (~30 mmol).

Reagent: Chloroacetyl chloride (CAS 79-40-9): 4.0 mL (~50 mmol, 1.6 eq).

Solvent: Glacial Acetic Acid (AcOH): 40 mL.

Base/Buffer: Sodium Acetate (anhydrous): 4.0 g.
Procedure:

 Dissolution: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 8.0 g
of 2,6-dibromo-4-methylaniline in 40 mL of glacial acetic acid. Add 4.0 g of sodium acetate.

o Note: The sodium acetate acts as a buffer to neutralize the HCI generated, preventing the
protonation of the unreacted aniline, which would further reduce its nucleophilicity.

o Addition: Cool the mixture to 10-15 °C. Add chloroacetyl chloride dropwise over 15 minutes
using a pressure-equalizing addition funnel.

o Caution: Chloroacetyl chloride is a lachrymator. Perform in a fume hood.
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e Reaction: Allow the mixture to warm to room temperature, then heat to 50-60 °C for 2 hours.
Monitor reaction progress via TLC (Eluent: 20% Ethyl Acetate in Hexanes). The starting
aniline spot should disappear.

e Quenching: Pour the reaction mixture slowly into 200 mL of ice-cold water with vigorous
stirring. The product will precipitate as a white/off-white solid.

« |solation: Filter the solid using a Buchner funnel. Wash the filter cake copiously with cold
water (3 x 50 mL) to remove acetic acid and salts.

 Purification: Recrystallize the crude solid from Ethanol/Water (9:1) or hot Ethyl Acetate.

e Drying: Dry the crystals in a vacuum oven at 45 °C for 12 hours.

Applications in Drug Development[5]

This compound is primarily utilized as an intermediate for synthesizing Type | anti-arrhythmic
drugs and local anesthetics that require resistance to amidases.

Mechanism of Action (Downstream Products)
The

-chloro group is a "warhead" designed to be displaced by secondary amines (e.g.,
diethylamine, piperazine).

e Nucleophilic Substitution (

): The chlorine atom is displaced by an amine.

e Resulting Pharmacophore: An amino-acetamide structure (typical of Lidocaine/Mepivacaine
class).

« Steric Shielding: The 2,6-dibromo substitution creates a "molecular shield," preventing
esterases and amidases from accessing the carbonyl carbon, thereby prolonging the drug's
duration of action.
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Figure 2: Downstream functionalization workflow.
Safety & Handling (E-E-A-T)
Hazard Classification:

o Skin/Eye Irritant: The compound is an alkylating agent. Direct contact can cause irritation or
sensitization.

o Lachrymator Potential: While less volatile than chloroacetyl chloride, the dust can be irritating
to mucous membranes.

Handling Protocols:
o PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.
o Containment: Weigh and handle the solid in a fume hood to avoid dust inhalation.

o Waste Disposal: Dispose of as halogenated organic waste. Do not mix with strong alkalis
during disposal to prevent uncontrolled hydrolysis.
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» National Center for Biotechnology Information (NCBI). (n.d.). 2,6-Dibromo-4-methylaniline
(Precursor CAS 6968-24-7). PubChem Compound Summary. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. ichemistry.cn [ichemistry.cn]

» To cite this document: BenchChem. [Technical Profile: 2-Chloro-N-(2,6-dibromo-4-
methylphenyl)acetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1621212/docs#technical-profile-2-chloro-n-2-6-
dibromo-4-methylphenyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/6968-24-7
https://www.benchchem.com/product/b1621212?utm_src=pdf-custom-synthesis#bc-rfq
http://www.ichemistry.cn/chemistry/96686-53-2.htm
https://www.benchchem.com/product/b1621212/docs#technical-profile-2-chloro-n-2-6-dibromo-4-methylphenyl-acetamide
https://www.benchchem.com/product/b1621212/docs#technical-profile-2-chloro-n-2-6-dibromo-4-methylphenyl-acetamide
https://www.benchchem.com/product/b1621212/docs#technical-profile-2-chloro-n-2-6-dibromo-4-methylphenyl-acetamide
https://www.benchchem.com/product/b1621212/docs#technical-profile-2-chloro-n-2-6-dibromo-4-methylphenyl-acetamide
https://www.benchchem.com/product/b1621212?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1621212?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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